![molecular formula C14H11FN2 B2538747 1-[(4-fluorophenyl)methyl]-1h-1,3-benzodiazole CAS No. 124443-67-0](/img/structure/B2538747.png)
1-[(4-fluorophenyl)methyl]-1h-1,3-benzodiazole
Cat. No. B2538747
M. Wt: 226.254
InChI Key: QLQZBMMYHJKDSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05182399
Procedure details
To a stirred, room temperature, solution of benzimidazole (11.8 g, 1.00×10-1 mole) and dry DMF (100 ml) was added portion-wise sodium hydride (4.4 g, 1.1×10-1 mole, 60% oil dispersion). After ca. 30 minutes, 4-fluorobenzyl chloride (14.6 g, 1.01×10-1 mole) was added. The reaction was stirred at room temperature for ca. 17 hours and was then poured into a separatory funnel containing water and a 2:1 mixture of ethyl acetate:toluene. The two phases were mixed and the aqueous layer was separated. The organic layer was washed two times with H20 and once with saturated aqueous NaCl before being dried over anhydrous Na2SO4. The drying agent was removed by filtration and the filtrate was evaporated at reduced pressure leaving an oil which was purified by flash chromatography (20% acetone/ethyl acetate). The resulting oil was kugelrohr distilled (230-245° C./0.3 mm) affording 1-[(4-fluorophenyl)methyl]-1H-benzimidazole as an oil which solidified giving a colorless solid: 17.4 g (77%), m.p. 60-62° C.
Identifiers
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REACTION_CXSMILES
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[N:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[NH:3][CH:2]=1.CN(C=O)C.[H-].[Na+].[F:17][C:18]1[CH:25]=[CH:24][C:21]([CH2:22]Cl)=[CH:20][CH:19]=1>C1(C)C=CC=CC=1.C(OCC)(=O)C.O>[F:17][C:18]1[CH:25]=[CH:24][C:21]([CH2:22][N:1]2[C:5]3[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=3[N:3]=[CH:2]2)=[CH:20][CH:19]=1 |f:2.3|
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Inputs
Step One
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Quantity
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11.8 g
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reactant
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N1=CNC2=C1C=CC=C2
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Quantity
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100 mL
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reactant
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CN(C)C=O
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Name
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Quantity
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4.4 g
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reactant
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[H-].[Na+]
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Step Two
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Name
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Quantity
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14.6 g
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reactant
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FC1=CC=C(CCl)C=C1
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0 (± 1) mol
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solvent
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C1(=CC=CC=C1)C
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0 (± 1) mol
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solvent
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C(C)(=O)OCC
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O
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Conditions
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Control Type
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AMBIENT
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Stirring
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CUSTOM
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Details
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The reaction was stirred at room temperature for ca. 17 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was then poured into a separatory funnel
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ADDITION
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ADDITION
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Details
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The two phases were mixed
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CUSTOM
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CUSTOM
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Details
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the aqueous layer was separated
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WASH
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Type
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WASH
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Details
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The organic layer was washed two times with H20
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DRY_WITH_MATERIAL
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DRY_WITH_MATERIAL
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Details
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once with saturated aqueous NaCl before being dried over anhydrous Na2SO4
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CUSTOM
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CUSTOM
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Details
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The drying agent was removed by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate was evaporated at reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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leaving an oil which
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CUSTOM
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CUSTOM
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Details
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was purified by flash chromatography (20% acetone/ethyl acetate)
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DISTILLATION
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DISTILLATION
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Details
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distilled (230-245° C./0.3 mm)
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Outcomes
Product
Details
Reaction Time |
30 min |
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product
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Smiles
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FC1=CC=C(C=C1)CN1C=NC2=C1C=CC=C2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
